Cas no 114842-08-9 (2-Benzofurancarboxylic acid, 5,6-dimethoxy-)

• Product Name: 2-Benzofurancarboxylic acid, 5,6-dimethoxy-
• CAS No: 114842-08-9
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• MDL: MFCD22741473
• CID: 1202740
• PubChem ID: 14651971
• Update Time: 2025-06-08

2-Benzofurancarboxylic acid, 5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5,6-dimethoxy-
• 5,6-dimethoxy-1-benzofuran-2-carboxylic acid
• 5,6-dimethoxy-2-Benzofurancarboxylic acid
• EN300-784947
• SY045688
• 5,6-dimethoxy-2-Benzofurancarboxylicacid
• 114842-08-9
• AC3004
• SCHEMBL4766674
• MFCD22741473
• AKOS022191280
• 5,6-dimethoxybenzofuran-2-carboxylic acid
• DTXSID90562622
• DA-38245

• MDL： MFCD22741473
• Inchi： 1S/C11H10O5/c1-14-8-3-6-4-10(11(12)13)16-7(6)5-9(8)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： AWGCBUDAZSSMQT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=C(C(=CC1=2)OC)OC

Computed Properties

• Exact Mass: 222.0528
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.9

Additional information on 2-Benzofurancarboxylic acid, 5,6-dimethoxy-

Introduction to 2-Benzofurancarboxylic acid, 5,6-dimethoxy- (CAS No. 114842-08-9)

2-Benzofurancarboxylic acid, 5,6-dimethoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 114842-08-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which imparts unique structural and chemical properties. The presence of methoxy groups at the 5th and 6th positions on the furan ring enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- consists of a benzene ring connected to a furan ring through a carbonyl group at the 2-position of the furan. The methoxy substituents at the 5th and 6th positions of the furan ring contribute to its electronic properties and influence its interactions with biological targets. This compound has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications.

In recent years, there has been growing interest in benzofuran derivatives due to their diverse biological activities. The structural motif of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- has been explored in various synthetic pathways to develop novel therapeutic agents. Researchers have leveraged its scaffold to design molecules that interact with specific enzymes and receptors involved in disease pathways. For instance, modifications of this compound have led to the development of inhibitors targeting cyclooxygenase (COX) enzymes, which play a crucial role in inflammation.

One of the notable applications of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- is in the synthesis of intermediates for pharmaceuticals. Its carboxylic acid functionality allows for further derivatization into esters or amides, which are common pharmacophores in drug molecules. The dimethoxy substitution pattern enhances solubility and bioavailability, making it an attractive candidate for oral administration. Several studies have demonstrated its utility in generating lead compounds for treating chronic inflammatory diseases.

The synthesis of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- can be achieved through various chemical routes, including cyclization reactions and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy groups efficiently. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- derivatives against biological targets. Molecular docking studies have identified potential binding interactions with enzymes such as COX-2 and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings provide a rational basis for designing next-generation anti-inflammatory drugs based on this scaffold.

The pharmacological profile of 2-Benzofurancarboxylic acid, 5,6-dimethoxy- has been evaluated through in vitro and in vivo experiments. Preliminary results suggest that it exhibits moderate anti-inflammatory activity by inhibiting prostaglandin synthesis. Additionally, its antimicrobial properties have been explored against certain bacterial strains, indicating potential applications in combating infections.

In conclusion,2-Benzofurancarboxylic acid, 5,6-dimethoxy- (CAS No. 114842-08-9) is a structurally interesting compound with significant pharmaceutical potential. Its unique chemical properties and biological activities make it a valuable scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound in therapeutic areas such as inflammation management and antimicrobial treatments.